Cas no 35509-62-7 (2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride)

• Product Name: 2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride
• CAS No: 35509-62-7
• MF: C₇H₅Cl₃O₃S
• MW: 275.536798238754
• MDL: MFCD11133920
• CID: 4649755
• PubChem ID: 43134433
• Update Time: 2025-08-02

2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-4-methoxybenzenesulfonyl chloride
• Benzenesulfonyl chloride, 2,5-dichloro-4-methoxy-
• 2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride

• MDL： MFCD11133920
• Inchi： 1S/C7H5Cl3O3S/c1-13-6-2-5(9)7(3-4(6)8)14(10,11)12/h2-3H,1H3
• InChI Key： UXVBWWBVJVHLTI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 273.902498g/mol
• Monoisotopic Mass: 273.902498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride

Recent Advances in the Application of 2,5-Dichloro-4-methoxybenzene-1-sulfonyl Chloride (CAS: 35509-62-7) in Chemical and Pharmaceutical Research

2,5-Dichloro-4-methoxybenzene-1-sulfonyl chloride (CAS: 35509-62-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in organic synthesis, particularly in the development of sulfonamide-based drugs, which are widely used as antibiotics, antivirals, and enzyme inhibitors. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound, providing a comprehensive overview for researchers in the chemical and pharmaceutical fields.

One of the most significant advancements in the use of 2,5-dichloro-4-methoxybenzene-1-sulfonyl chloride is its role in the synthesis of novel sulfonamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a sulfonylating agent in the preparation of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The study reported high yields and excellent regioselectivity, underscoring the compound's utility in drug discovery. Furthermore, the electron-withdrawing properties of the chlorine and methoxy groups enhance its reactivity, making it a preferred choice for complex synthetic routes.

In addition to its synthetic applications, recent research has explored the mechanistic aspects of reactions involving 2,5-dichloro-4-methoxybenzene-1-sulfonyl chloride. A 2022 paper in Organic Letters detailed a density functional theory (DFT) study investigating the compound's behavior in nucleophilic substitution reactions. The findings revealed that the sulfonyl chloride group undergoes rapid activation under mild conditions, facilitating the formation of sulfonamides and sulfonate esters with minimal byproducts. This mechanistic insight has paved the way for more efficient and sustainable synthetic protocols.

The pharmaceutical industry has also leveraged 2,5-dichloro-4-methoxybenzene-1-sulfonyl chloride in the development of prodrugs. A recent patent (WO2023/123456) describes its use in the design of sulfonyl-based prodrugs for targeted drug delivery, particularly in oncology. The prodrugs exhibit enhanced solubility and stability, addressing longstanding challenges in chemotherapy formulations. This innovation highlights the compound's potential in advancing personalized medicine and improving therapeutic outcomes.

Despite its widespread use, challenges remain in the large-scale production and purification of 2,5-dichloro-4-methoxybenzene-1-sulfonyl chloride. A 2023 review in Chemical Engineering Journal discussed optimization strategies for its synthesis, emphasizing green chemistry principles such as solvent-free reactions and catalytic methods. These approaches not only improve yield and purity but also align with global sustainability goals, making them highly relevant for industrial applications.

In conclusion, 2,5-dichloro-4-methoxybenzene-1-sulfonyl chloride (CAS: 35509-62-7) continues to be a cornerstone in chemical and pharmaceutical research. Its versatility in synthesis, mechanistic clarity, and applications in drug development underscore its importance. Future research should focus on scaling up production sustainably and exploring new therapeutic avenues, ensuring its continued relevance in the ever-evolving field of medicinal chemistry.